Cas no 1805235-37-3 (Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805235-37-3
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4858700
• Update Time: 2025-10-30

Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-6(15)3-4-2-5(10)8(11)14-7(4)9(12)13/h2,9H,3H2,1H3
• InChI Key： WKPDVUUEBHOBME-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805235-37-3)

Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805235-37-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role in developing next-generation pesticides and small-molecule therapeutics, aligning with the growing demand for sustainable agricultural solutions and precision medicine.

The compound’s CAS No. 1805235-37-3 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and medicinal chemistry. Recent trends highlight its utility in cross-coupling reactions, a hot topic in synthetic chemistry due to their efficiency in constructing complex molecules. Additionally, the difluoromethyl group’s metabolic stability and lipophilicity enhance the compound’s bioavailability, a key consideration in drug design. This aligns with the broader industry focus on improving ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds, a recurring theme in pharmaceutical R&D discussions.

From an environmental perspective, Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate is studied for its potential in green chemistry applications. The incorporation of halogen atoms and fluorine moieties is a strategic approach to reduce ecological footprints, as these elements often enhance efficacy at lower dosages. This resonates with the global push for eco-friendly agrochemicals, a trending topic among policymakers and researchers. Furthermore, its structural features are being explored for catalytic transformations, another area of high interest in sustainable chemical processes.

In the context of patent literature and intellectual property, this compound has been cited in several filings related to herbicide-resistant crops and antifungal agents. Such applications address pressing challenges like food security and antimicrobial resistance, which dominate current scientific discourse. The compound’s multifunctional reactivity also positions it as a candidate for high-throughput screening in drug discovery, a method increasingly adopted by biotech firms to accelerate lead optimization.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize Methyl 3-bromo-2-chloro-6-(difluoromethyl)pyridine-5-acetate, ensuring purity and consistency for research use. Quality control is critical, given the compound’s role in preclinical studies and material science. Suppliers often emphasize batch-to-batch reproducibility, a key concern for laboratories requiring standardized reagents for reproducible results.

Looking ahead, the demand for CAS No. 1805235-37-3 is expected to rise, driven by advancements in heterocyclic chemistry and bioconjugation techniques. Its adaptability in click chemistry and bioorthogonal reactions further expands its utility, making it a staple in modern chemical toolkits. As industries prioritize cost-effective synthesis and scalable production, this compound’s value in both academic and commercial settings will likely grow, solidifying its place in the fine chemicals market.